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Compound of Interest

Compound Name: Diisooctyl sebacate

Cat. No.: B1670628

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisooctyl sebacate (DIOS) is a synthetic ester base oil that is increasingly favored in the
formulation of high-performance, biodegradable lubricants.[1] Its excellent thermal stability, low-
temperature fluidity, and inherent biodegradability make it a prime candidate for developing
environmentally acceptable lubricants for a wide range of applications, from hydraulic fluids to
engine oils.[1][2] These notes provide detailed information on the properties of DIOS, its
performance characteristics in lubricant formulations, and standardized protocols for evaluating
key performance parameters.

Properties of Diisooctyl Sebacate

DIOS is a diester synthesized from sebacic acid and isooctyl alcohol. Its molecular structure
imparts a unique combination of properties that are highly desirable for lubricant applications.
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. ] ASTMI/ISO Test
Property Typical Value Units
Method

Physical Properties
Kinematic Viscosity @

12 -15 cSt ASTM D445
40°C
Kinematic Viscosity @

cSt ASTM D445

100°C
Viscosity Index 125 - ASTM D2270
Pour Point -60 °C ASTM D97
Flash Point 232 °C ASTM D92
Density @ 25°C 0.910- 0.916 g/lcm? ASTM D1298
Chemical Properties
Acid Number <0.1 mg KOH/g ASTM D974
Saponification

260 mg KOH/g ASTM D94
Number
Biodegradability
Ready
Biodegradability > 60% in 28 days % OECD 301B

(OECD 301B)

Performance of DIOS-Based Lubricants

Lubricants formulated with DIOS as the primary base stock exhibit superior performance in
several key areas compared to conventional mineral oil-based lubricants and some other
synthetic alternatives.
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Performance DIOS-based Mineral Oil-based
. . Test Method
Parameter Lubricant Lubricant
) Inherently
) . Readily )
Biodegradability ) Biodegradable (20- OECD 301B
Biodegradable (>60%)
60%)
Oxidative Stability High Moderate to Low ASTM D6186
] Poor to Moderate
Low-Temperature Excellent (Pour Point ]
o (Pour Point ~ -15 to ASTM D97
Fluidity ~-60°C)
-30°C)
Wear Protection Excellent Good ASTM D4172B
Thermal Stability High Moderate ASTM D2272

Experimental Protocols

Protocol 1: Determination of Ready Biodegradability
(OECD 301B - CO:z Evolution Test)

This protocol outlines the procedure for assessing the ready biodegradability of a DIOS-based
lubricant formulation. The method is based on the measurement of carbon dioxide produced
when the lubricant is exposed to a microbial inoculum.

1. Principle: A solution or suspension of the test substance in a mineral medium is inoculated
with microorganisms and incubated under aerobic conditions in the dark or diffuse light for 28
days. The amount of CO2 evolved is measured and is expressed as a percentage of the
theoretical maximum CO:2 (ThCO:2) that can be produced from the carbon content of the test

substance.

2. Materials and Equipment:

o Biometer flasks or equivalent respirometer system
e CO2-free air supply

e CO:2 absorption traps (e.g., containing barium hydroxide or sodium hydroxide solution)
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Magnetic stirrers
Incubator maintained at 20-25°C
Activated sludge from a domestic wastewater treatment plant (as inoculum)
Mineral medium (as per OECD 301 guidelines)
DIOS-based lubricant (test substance)
Reference substance (e.g., sodium benzoate)
Blank control (inoculum and mineral medium only)
. Procedure:

Preparation of Inoculum: Collect a fresh sample of activated sludge and wash it with mineral
medium to remove dissolved organic carbon.

Test Setup:

o

Prepare triplicate flasks for the test substance, reference substance, and blank control.
o To each flask, add the mineral medium and the prepared inoculum.

o Add the test substance (DIOS-based lubricant) to the test flasks at a concentration that will
yield a theoretical CO2 production of at least 10-20 mg/L. Due to the poor water solubility
of lubricants, it is recommended to adsorb the lubricant onto an inert support like silica gel
before adding it to the flask to enhance bioavailability.

o Add the reference substance to the reference flasks.
Incubation:
o Connect the flasks to the COz-free air supply and the CO2z absorption traps.

o Incubate the flasks in the dark at a constant temperature for 28 days, with continuous
stirring.
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e CO2 Measurement:

o Periodically (e.g., every 2-3 days), measure the amount of COz produced by titrating the
remaining alkali in the absorption traps with a standardized acid solution.

» Calculation:
o Calculate the cumulative amount of CO2 produced in each flask over the 28-day period.

o Correct the COz production in the test and reference flasks by subtracting the CO:2
production in the blank control.

o Calculate the percentage biodegradation as: % Biodegradation = (Total CO2 produced /
ThCO2) x 100

» Validation: The test is considered valid if the reference substance shows a biodegradation of
>60% within 14 days.

Protocol 2: Determination of Oxidative Stability (ASTM
D6186)

This protocol measures the resistance of the DIOS-based lubricant to oxidation under elevated
temperature and pressure.

1. Principle: A sample of the lubricant is placed in a pressure vessel, which is then pressurized
with oxygen and heated. The time taken for the oxygen pressure to drop by a specified amount
is measured as the oxidation induction time. A longer induction time indicates higher oxidative
stability.

2. Materials and Equipment:

Oxidation pressure vessel

Heating block or bath

Pressure recorder

Oxygen supply
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o DIOS-based lubricant (test substance)
3. Procedure:

o Sample Preparation: Place a known weight of the lubricant sample into the glass sample
container.

o Assembly: Place the sample container into the pressure vessel.

o Pressurization: Seal the pressure vessel and charge it with oxygen to a pressure of 3500
kPa.

o Heating: Place the pressure vessel into the heating block preheated to the test temperature
(e.g., 150°C or 175°C).

o Data Recording: Continuously monitor and record the pressure inside the vessel.

e Endpoint: The test is complete when the pressure drops by a predetermined amount from
the maximum pressure. The time taken to reach this point is the oxidation induction time,
reported in minutes.

Protocol 3: Measurement of Wear Preventative
Characteristics (ASTM D4172B - Four-Ball Method)

This protocol evaluates the anti-wear properties of the DIOS-based lubricant.

1. Principle: Three steel balls are clamped together and covered with the lubricant under test. A
fourth steel ball is rotated against the three stationary balls under a specified load, speed, and
temperature for a set duration. The average size of the wear scars that appear on the three
stationary balls is measured.

2. Materials and Equipment:
e Four-ball wear test machine
o Steel balls (bearing quality)

» Microscope for measuring wear scars
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o DIOS-based lubricant (test substance)
3. Procedure:

o Assembly: Secure three clean steel balls in the ball pot and add the lubricant to be tested,
ensuring the balls are fully submerged.

o Test Initiation: Place the fourth ball in the chuck of the machine and bring it into contact with
the three stationary balls. Apply the specified load.

o Test Conditions: Start the motor and run the test at the specified speed and temperature for
the designated time (e.g., 1200 rpm, 75°C, 60 minutes).

o Measurement: After the test, remove the three stationary balls, clean them, and measure the
diameter of the wear scars on each ball using the microscope.

o Result: Calculate the average wear scar diameter. A smaller average wear scar diameter
indicates better anti-wear properties of the lubricant.
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Caption: Microbial Biodegradation Pathway of Diisooctyl Sebacate.
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Caption: Workflow for OECD 301B Biodegradability Testing.
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Lubricant Formulation and Testing Logic
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Caption: Logical Flow for DIOS-based Lubricant Formulation and Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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